Cas no 23856-17-9 (Methanone,(5-amino-1H-indazol-1-yl)phenyl-)
23856-17-9 structure
Product Name:Methanone,(5-amino-1H-indazol-1-yl)phenyl-
CAS No:23856-17-9
MF:C14H11N3O
MW:237.256642580032
CID:263757
PubChem ID:212067
Update Time:2025-04-19
Methanone,(5-amino-1H-indazol-1-yl)phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Methanone,(5-amino-1H-indazol-1-yl)phenyl-
- (5-aminoindazol-1-yl)-phenylmethanone
- 1-Benzoyl-1H-indazol-5-amine
- 1H-Indazol-5-amine, 1-benzoyl-
- BRN 0204158
- 23856-17-9
- DTXSID00178556
-
- Inchi: 1S/C14H11N3O/c15-12-6-7-13-11(8-12)9-16-17(13)14(18)10-4-2-1-3-5-10/h1-9H,15H2
- InChI Key: JQBPQPOOLUEWOO-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)N1C2C=CC(=CC=2C=N1)N
Computed Properties
- Exact Mass: 237.09033
- Monoisotopic Mass: 237.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 60.9Ų
Experimental Properties
- PSA: 60.91
Methanone,(5-amino-1H-indazol-1-yl)phenyl- Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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